Cas no 2228949-13-9 (tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate)
tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate
- tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate
- EN300-1903644
- 2228949-13-9
-
- Inchi: 1S/C15H22N2O4/c1-14(2,3)21-13(19)17-10-4-5-11(12(18)8-10)15(6-7-15)9-20-16/h4-5,8,18H,6-7,9,16H2,1-3H3,(H,17,19)
- InChI Key: NRISSOHDIXVZNY-UHFFFAOYSA-N
- SMILES: O(CC1(C2C=CC(=CC=2O)NC(=O)OC(C)(C)C)CC1)N
Computed Properties
- Exact Mass: 294.15795719g/mol
- Monoisotopic Mass: 294.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 93.8Ų
tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903644-0.05g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-0.1g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-0.25g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-0.5g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-1.0g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1903644-2.5g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-5.0g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1903644-10.0g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1903644-1g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1903644-5g |
tert-butyl N-(4-{1-[(aminooxy)methyl]cyclopropyl}-3-hydroxyphenyl)carbamate |
2228949-13-9 | 5g |
$4806.0 | 2023-09-18 |
tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate
Recent Advances in the Study of tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9)
The compound tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and aminooxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel drug candidates.
One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers emphasized the importance of the tert-butyl carbamate group in enhancing the stability of the compound under physiological conditions, which is critical for its potential use in drug development.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate acts as a potent inhibitor of myeloperoxidase (MPO), an enzyme implicated in chronic inflammatory diseases such as atherosclerosis and rheumatoid arthritis. The study highlighted the compound's ability to modulate oxidative stress responses, suggesting its potential as a therapeutic agent for inflammatory disorders.
Further investigations have explored the compound's role in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) discussed the incorporation of this molecule into prodrug designs, leveraging its aminooxy group for site-specific release of active pharmaceutical ingredients. This approach could enhance the precision and efficacy of treatments for conditions such as cancer and autoimmune diseases, minimizing off-target effects.
Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies, as reported in a 2024 issue of Drug Metabolism and Disposition, indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism in the liver requires further optimization to reduce potential toxicity. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's therapeutic benefits.
In conclusion, tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate (CAS: 2228949-13-9) represents a versatile and promising candidate in the field of medicinal chemistry. Ongoing research continues to uncover its potential applications, from anti-inflammatory therapies to targeted drug delivery systems. Future studies will likely focus on refining its pharmacokinetic properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.
2228949-13-9 (tert-butyl N-(4-{1-(aminooxy)methylcyclopropyl}-3-hydroxyphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)